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Compound of Interest

Compound Name: t-Butylsilane

Cat. No.: B15483781

An In-depth Technical Guide to Di-tert-butylsilane: Chemical Properties, Synthesis, and
Applications

This technical guide provides a comprehensive overview of Di-tert-butylsilane, a versatile
organosilicon compound. The document is intended for researchers, scientists, and
professionals in drug development and materials science. It covers the chemical identifiers,
physicochemical properties, synthesis, and key applications of Di-tert-butylsilane, with a focus
on its role in organic synthesis.

Introduction

Di-tert-butylsilane, characterized by the presence of two bulky tert-butyl groups attached to a
silicon atom, is a sterically hindered organosilane. This structural feature imparts unique
reactivity and stability, making it a valuable reagent in a variety of chemical transformations. It
is particularly recognized for its application as a protecting group and as a precursor in the
synthesis of silicon-containing polymers. While the term "t-butylsilane" can be ambiguous, this
guide focuses on Di-tert-butylsilane (CAS No. 30736-07-3), the most prominently documented
compound under this general nomenclature. Other related compounds include tert-
butyl(silyl)silane and tert-butyltrichlorosilane.

Chemical Identifiers and Physicochemical
Properties
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The fundamental chemical identifiers and physicochemical properties of Di-tert-butylsilane are
summarized in the tables below for easy reference.

Identifier Value

CAS Number 30736-07-3[1][2]

IUPAC Name Di-tert-butylsilane

Synonyms Bis(1,1-dimethylethyl)silane, Di-t-butylsilane[3]

Molecular Formula CsH20Si[2]

Molecular Weight 144.33 g/mol [1][2]

inChi InChl=1S/C8H20Si/c1-7(2,3)9-8(4,5)6/h9H2,1-
6H3[1]

InChlKey ZLKSBZCITVUTSN-UHFFFAOYSA-N[1]

SMILES CC(C)(C)[siHZ]C(C)(C)C[1]

PubChem CID 2758052

Table 2: Physicochemical Properties of Di-tert-

butylsilane

Property Value

Appearance Colorless clear liquid[2]
Boiling Point 129-130 °C (lit.)[1][2]
Melting Point -38 °C (lit.)[1][2]

Density 0.729 g/mL at 25 °C (lit.)[1]
Refractive Index n20/D 1.42 (lit.)[1]

Synthesis of Di-tert-butylsilane
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An industrially advantageous method for the synthesis of Di-tert-butylsilane involves the
reaction of dichlorosilane with a tert-butyl Grignard reagent.[4] This method is favored over
routes that utilize highly reactive and hazardous reagents like tert-butyllithium.[4]

Experimental Protocol: Synthesis via Grighard Reaction

The following protocol is a generalized procedure based on established synthesis methods:

o Preparation of Grignard Reagent: In a flame-dried, three-necked round-bottom flask
equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, add magnesium
turnings. The flask is maintained under an inert atmosphere (e.g., nitrogen or argon). A
solution of tert-butyl chloride in an appropriate anhydrous solvent (e.g., tetrahydrofuran) is
added dropwise to the magnesium turnings to initiate the formation of tert-butylmagnesium
chloride. The reaction mixture is typically stirred and may require gentle heating to maintain
the reaction.

» Reaction with Dichlorosilane: The prepared Grignard reagent is then reacted with
dichlorosilane. Dichlorosilane is added to the reaction mixture, often at a controlled
temperature, to prevent side reactions.

e Work-up and Purification: Upon completion of the reaction, the mixture is worked up to
remove unreacted reagents and byproducts. This may involve filtration to remove
magnesium salts, followed by distillation of the filtrate to isolate the Di-tert-butylsilane. The
purity of the product is typically assessed by gas chromatography (GC).
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Step 1: Grignard Reagent Formation

Anhydrous THF Initiation & Reaction

Iifation & Reacton
tert-Butylmagnesium Chloride
Initiation & Reaction

tert-Butyl Chioride Addiion

Step 2: Reaction with Dichlorosilane Step 3: Work-up and Purification

Dichlorosilane Crude Di-tert-butylsilane Mixture Remove Mg salts Filtration Distillation Pure Di-tert-butylsilane

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15483781#cas-number-and-chemical-identifiers-for-t-
butylsilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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